Cas no 1535357-68-6 (2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid)

• Product Name: 2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid
• CAS No: 1535357-68-6
• MF: C₈H₆ClFO₄S
• MW: 252.647243976593
• MDL: MFCD24111643
• CID: 5614222
• PubChem ID: 81461336
• Update Time: 2025-05-25

2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1535357-68-6
• AKOS020039503
• EN300-3253862
• 2-chloro-3-fluoro-5-methanesulfonylbenzoic acid
• 2-Chloro-3-fluoro-5-(methylsulfonyl)benzoic acid
• 2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid

• MDL： MFCD24111643
• Inchi： 1S/C8H6ClFO4S/c1-15(13,14)4-2-5(8(11)12)7(9)6(10)3-4/h2-3H,1H3,(H,11,12)
• InChI Key： XKDGPNICSAKGSX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)O)S(C)(=O)=O)F

Computed Properties

• Exact Mass: 251.9659357g/mol
• Monoisotopic Mass: 251.9659357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid

Comprehensive Overview of 2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid (CAS No. 1535357-68-6)

2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid (CAS No. 1535357-68-6) is a highly specialized aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, fluoro, and methanesulfonyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential due to its electron-withdrawing properties and steric effects, which influence reactivity in coupling reactions.

The growing interest in 2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid aligns with the broader demand for fluorinated compounds in modern chemistry. Fluorination is a key strategy in drug design, as it enhances metabolic stability and bioavailability. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of lead compounds. Additionally, the methanesulfonyl group contributes to improved solubility and binding affinity, making this compound a focal point in structure-activity relationship (SAR) studies. These attributes address common search queries like "fluorinated benzoic acid applications" and "sulfonyl-containing intermediates in drug synthesis."

From a synthetic perspective, CAS No. 1535357-68-6 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocycles. Its compatibility with palladium catalysts and other transition metals has been documented in peer-reviewed journals, answering frequent questions like "how to functionalize chloro-fluoro benzoic acids." The compound's stability under various reaction conditions also makes it a preferred choice for high-throughput screening in medicinal chemistry.

Environmental and regulatory considerations are another hotspot tied to 2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid. With the rise of green chemistry initiatives, researchers are investigating eco-friendly derivatization methods to minimize waste. This aligns with searches for "sustainable synthesis of sulfonyl benzoic acids" and "FDA-approved intermediates." Notably, the compound's low toxicity profile, as evidenced by preliminary assays, positions it favorably for industrial-scale applications without raising significant safety concerns.

In conclusion, 2-Chloro-3-fluoro-5-methanesulfonylbenzoic acid (CAS No. 1535357-68-6) exemplifies the intersection of innovation and practicality in organic synthesis. Its multifaceted utility in drug development, coupled with its adaptability to modern synthetic protocols, ensures its relevance in answering trending queries like "emerging fluorinated building blocks" and "benzoic acid derivatives in 2024." As research progresses, this compound is poised to play an even greater role in addressing unmet needs in therapeutic and agricultural chemistry.